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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Difluoromethyl)-3-methyl-1H-pyrazole (CAS No. 956628-23-2) is a fluorinated heterocyclic

compound belonging to the pyrazole family. The introduction of a difluoromethyl group at the

N1 position of the pyrazole ring can significantly modulate the physicochemical and biological

properties of the molecule, including its lipophilicity, metabolic stability, and binding affinity to

biological targets. While its isomer, 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid,

has been extensively studied as a key intermediate in the synthesis of succinate

dehydrogenase inhibitor (SDHI) fungicides, 1-(difluoromethyl)-3-methyl-1H-pyrazole itself is

a less-explored chemical entity.[1] This technical guide provides a comprehensive literature

review of the available information on its synthesis, properties, and potential applications, with

a focus on providing actionable data and methodologies for research and development.

Physicochemical Properties
Quantitative data for 1-(difluoromethyl)-3-methyl-1H-pyrazole is limited. The following table

summarizes the available computed data from chemical suppliers and predicted values based

on its structure.
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Property Value Source

CAS Number 956628-23-2 ChemScene[2]

Molecular Formula C₅H₆F₂N₂ ChemScene[2]

Molecular Weight 132.11 g/mol ChemScene[2]

Topological Polar Surface Area

(TPSA)
17.82 Å² ChemScene[2]

LogP (calculated) 1.58662 ChemScene[2]

Hydrogen Bond Acceptors 2 ChemScene[2]

Hydrogen Bond Donors 0 ChemScene[2]

Rotatable Bonds 1 ChemScene[2]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1-(difluoromethyl)-3-methyl-1H-
pyrazole is not readily available in the published literature. However, a plausible synthetic

route can be proposed based on the general methods for N-difluoromethylation of pyrazoles.

One such method involves the direct difluoromethylation of 3-methyl-1H-pyrazole using a

suitable difluoromethylating agent.[3]

Proposed Synthesis: N-Difluoromethylation of 3-methyl-
1H-pyrazole
This proposed protocol is based on the methodology described for the difluoromethylation of N-

heterocycles using 1-chloro-1,1-difluoromethane (HCFC-22).[3]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

